Cas no 158430-34-3 (Cyclohexanecarboxylicacid, 2-acetyl-, (1R,2S)-rel-)

• Product Name: Cyclohexanecarboxylicacid, 2-acetyl-, (1R,2S)-rel-
• CAS No: 158430-34-3
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 108160
• PubChem ID: 12164525
• Update Time: 2025-04-18

Cyclohexanecarboxylicacid, 2-acetyl-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-acetyl-, (1R,2S)-rel-
• Cyclohexanecarboxylic acid, 2-acetyl-, (1R,2S)-rel- (9CI)
• 158430-34-3
• (1S,2R)-2-Acetylcyclohexane-1-carboxylic acid
• SCHEMBL26839145

• Inchi： 1S/C9H14O3/c1-6(10)7-4-2-3-5-8(7)9(11)12/h7-8H,2-5H2,1H3,(H,11,12)/t7-,8-/m0/s1
• InChI Key： TUKYIYSUAUIYSI-YUMQZZPRSA-N
• SMILES： OC([C@H]1CCCC[C@H]1C(C)=O)=O

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.4Ų